Cas no 36321-62-7 (2-chloro-1,3-dinitro-5-phenylbenzene)

2-chloro-1,3-dinitro-5-phenylbenzene structure
36321-62-7 structure
Product Name:2-chloro-1,3-dinitro-5-phenylbenzene
CAS No:36321-62-7
MF:C12H7ClN2O4
MW:278.647981882095
CID:921236
PubChem ID:284180
Update Time:2025-04-19

2-chloro-1,3-dinitro-5-phenylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-1,3-dinitro-5-phenylbenzene
    • 4-Chlor-3,5-dinitro-biphenyl
    • 4-chloro-3,5-dinitrobiphenyl
    • 4-chloro-3,5-dinitro-biphenyl
    • 4-Phenyl-2,6-dinitrochlorbenzol
    • AC1L609O
    • AC1Q5AJ1
    • AG-J-33853
    • AR-1G1622
    • CTK1C5336
    • NSC139949
    • NSC-139949
    • DTXSID10300907
    • 4-chloro-3,5-dinitro-1,1'-biphenyl
    • SCHEMBL11672825
    • 2-chloranyl-1,3-dinitro-5-phenyl-benzene
    • 36321-62-7
    • GNSRPVVOJBKRCG-UHFFFAOYSA-N
    • A823303
    • Inchi: 1S/C12H7ClN2O4/c13-12-10(14(16)17)6-9(7-11(12)15(18)19)8-4-2-1-3-5-8/h1-7H
    • InChI Key: GNSRPVVOJBKRCG-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C=C1[N+](=O)[O-])C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 278.00951
  • Monoisotopic Mass: 278.0094344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 86.28
  • LogP: 4.86980
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm